Cas no 104638-10-0 (Pyrazine,2,3,5-trimethyl-6-(1-methylethyl)-)

Pyrazine,2,3,5-trimethyl-6-(1-methylethyl)- structure
104638-10-0 structure
Product Name:Pyrazine,2,3,5-trimethyl-6-(1-methylethyl)-
CAS No:104638-10-0
MF:C10H16N2
MW:164.247442245483
CID:126312
PubChem ID:18335531
Update Time:2025-04-18

Pyrazine,2,3,5-trimethyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine,2,3,5-trimethyl-6-(1-methylethyl)-
    • Pyrazine, trimethyl(1-methylethyl)- (9CI)
    • 104638-10-0
    • 2-isopropyl-3,5,6-trimethylpyrazine
    • 2,3,5-trimethyl-6-propan-2-ylpyrazine
    • SCHEMBL2600737
    • Inchi: 1S/C10H16N2/c1-6(2)10-9(5)11-7(3)8(4)12-10/h6H,1-5H3
    • InChI Key: NRXVFTHLMODNEQ-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C)N=C(C)C=1C(C)C

Computed Properties

  • Exact Mass: 164.13148
  • Monoisotopic Mass: 164.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • PSA: 25.78
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